Cas no 1003711-13-4 (2-Amino-5-cyano-3-nitropyridine)

2-Amino-5-cyano-3-nitropyridine is a heterocyclic compound featuring a pyridine core substituted with amino, cyano, and nitro functional groups. This multifunctional structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-donating (amino) and electron-withdrawing (cyano, nitro) groups enhances its reactivity, enabling diverse transformations such as nucleophilic substitutions and cyclization reactions. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. Researchers favor this compound for its versatility in constructing complex nitrogen-containing frameworks, making it a key building block in medicinal chemistry and materials science.
2-Amino-5-cyano-3-nitropyridine structure
1003711-13-4 structure
Product name:2-Amino-5-cyano-3-nitropyridine
CAS No:1003711-13-4
MF:C6H4N4O2
MW:164.12156
MDL:MFCD09835241
CID:1010931
PubChem ID:29919347

2-Amino-5-cyano-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-cyano-3-nitropyridine
    • 6-amino-5-nitro-3-Pyridinecarbonitrile
    • 6-amino-5-nitropyridine-3-carbonitrile
    • 2-AMINO-3-NITRO-5-CYANOPYRIDINE
    • 6-Amino-5-nitronicotinonitrile
    • DB-058397
    • A800156
    • 1003711-13-4
    • DTXSID80652041
    • MFCD09835241
    • AKOS006328534
    • SCHEMBL9405307
    • MDL: MFCD09835241
    • Inchi: InChI=1S/C6H4N4O2/c7-2-4-1-5(10(11)12)6(8)9-3-4/h1,3H,(H2,8,9)
    • InChI Key: ZGTFLMGAQVWJEL-UHFFFAOYSA-N
    • SMILES: C1=C(C#N)C=NC(=C1[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 164.03300
  • Monoisotopic Mass: 164.03342538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 109Ų
  • XLogP3: 0.6

Experimental Properties

  • PSA: 108.52000
  • LogP: 1.54808

2-Amino-5-cyano-3-nitropyridine Security Information

2-Amino-5-cyano-3-nitropyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Amino-5-cyano-3-nitropyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
199953-1g
2-Amino-5-cyano-3-nitropyridine
1003711-13-4
1g
$1248.00 2023-09-07

2-Amino-5-cyano-3-nitropyridine Production Method

Additional information on 2-Amino-5-cyano-3-nitropyridine

Comprehensive Overview of 2-Amino-5-cyano-3-nitropyridine (CAS No. 1003711-13-4): Properties, Applications, and Industry Insights

2-Amino-5-cyano-3-nitropyridine (CAS No. 1003711-13-4) is a high-value heterocyclic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. With the molecular formula C6H4N4O2, this nitropyridine derivative features a unique combination of functional groups—amino, cyano, and nitro—that make it a critical intermediate in synthetic chemistry. Researchers and manufacturers increasingly seek this compound due to its role in developing bioactive molecules and advanced materials.

The growing demand for 2-Amino-5-cyano-3-nitropyridine is driven by its utility in drug discovery, particularly in designing kinase inhibitors and antimicrobial agents. Recent studies highlight its potential in targeting cancer pathways and antibiotic-resistant bacteria, aligning with global health priorities. Its cyano group enhances binding affinity to biological targets, while the nitro group facilitates further chemical modifications, making it a favorite among medicinal chemists.

From an industrial perspective, CAS 1003711-13-4 is pivotal in optimizing green chemistry processes. Companies are investing in sustainable synthesis routes to reduce waste and energy consumption, responding to the ESG (Environmental, Social, and Governance) trends dominating the chemical sector. Analytical techniques like HPLC and LC-MS ensure high purity (>98%), meeting stringent regulatory standards for pharmaceutical intermediates.

In material science, 2-Amino-5-cyano-3-nitropyridine contributes to the development of organic electronics and nonlinear optical materials. Its electron-withdrawing groups improve charge transport properties, making it suitable for OLEDs and sensors. These applications resonate with the surge in demand for flexible electronics and renewable energy technologies.

Frequently asked questions about this compound include: "How to synthesize 2-Amino-5-cyano-3-nitropyridine?", "What are its spectroscopic characteristics?", and "Where to buy high-purity CAS 1003711-13-4?". Suppliers often provide technical data sheets (TDS) and safety data sheets (SDS) to address these queries, ensuring compliance with international trade regulations.

Innovation in scaling up production and cost-effective synthesis remains a key focus. Patent literature reveals novel catalytic methods to enhance yield, while computational chemistry aids in predicting its reactivity. As the fine chemicals market expands, 1003711-13-4 is poised to play a central role in next-generation therapeutic agents and smart materials.

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